Cas no 95605-11-1 (Hexadecanoyl bromide, 2-bromo-)
95605-11-1 structure
Product Name:Hexadecanoyl bromide, 2-bromo-
CAS No:95605-11-1
MF:C16H30Br2O
MW:398.216804027557
CID:734946
PubChem ID:13528629
Update Time:2025-04-19
Hexadecanoyl bromide, 2-bromo- Chemical and Physical Properties
Names and Identifiers
-
- Hexadecanoyl bromide, 2-bromo-
- 2-bromohexadecanoyl bromide
- DTXSID10543019
- 95605-11-1
- a-bromopalmitic acid bromide
-
- Inchi: 1S/C16H30Br2O/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15(17)16(18)19/h15H,2-14H2,1H3
- InChI Key: YROJMTFZVYQGOL-UHFFFAOYSA-N
- SMILES: BrC(C(=O)Br)CCCCCCCCCCCCCC
Computed Properties
- Exact Mass: 398.06429g/mol
- Monoisotopic Mass: 396.06634g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 19
- Rotatable Bond Count: 14
- Complexity: 207
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 8.9
- Topological Polar Surface Area: 17.1Ų
Hexadecanoyl bromide, 2-bromo- Related Literature
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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